m-Xylene

Specification

• Description: Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. m-Xylene is widely used as a residual solvent (RS) or organic volatile impurity (OVI) in pharmaceutical formulations.; m-Xylene is an isomeric form of xylene. Experimental values of density (ρ) and speed of sound (u) of its binary mixtures with diethyl carbonate (DEC) have been evaluated over the temperature range of 298.15-323.15K and at 0.1MPa atmospheric pressure.; m-Xylene is an aromatic liquid, which is an isomeric form of xylene.; m-Xylene is an aromatic liquid, which is an isomeric form of xylene.; m-Xylene is an environmental pollutant belonging to the class of volatile organic compounds. It is emitted from a variety of sources including adhesives, degreasing agents, combustion products of wood and fuels, industrial paints, aerosols, etc.; m-Xylene is an isomeric form of xylene. Experimental values of density (ρ) and speed of sound (u) of its binary mixtures with diethyl carbonate (DEC) have been evaluated over the temperature range of 298.15-323.15K and at 0.1MPa atmospheric pressure.†; m-Xylene, also known as 1, 3-xylene or m-xylol, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. m-Xylene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. m-Xylene has been detected in multiple biofluids, such as feces and blood. Within the cell, m-xylene is primarily located in the membrane (predicted from logP). m-Xylene exists in all eukaryotes, ranging from yeast to humans. m-Xylene is also a parent compound for other transformation products, including but not limited to, 2, 4, 6-trinitroxylene, musk xylene, and 3, 5-xylenol. m-Xylene is a plastic tasting compound that can be found in black walnut, parsley, and safflower. This makes m-xylene a potential biomarker for the consumption of these food products. m-Xylene is a potentially toxic compound.; M-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. (USCG, 1999); M-xylene is a xylene carrying methyl groups at positions 1 and 3.
• CAS No.: 108-38-3
• Molecular Formula: C6H4(CH3)2; C8H10; C8H10
• Molecular Weight: 106.16 g/mol
• IUPAC Name: 1,3-xylene
• Standard InChI: InChI=1S/C8H10/c1-7-4-3-5-8(2)6-7/h3-6H,1-2H3
• Standard InChI Key: IVSZLXZYQVIEFR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C
• Canonical SMILES: CC1=CC(=CC=C1)C
• Boiling Point: 282.4 °F at 760 mm Hg (NTP, 1992); 139.1 °C; 139 °C; 282°F
• Colorform: Clear, colorless liquid; Color: Saybolt units +30 (research, pure and technical grades)
• Flash Point: 85 °F (NTP, 1992); 25.0 °C (77.0 °F) - closed cup; 77 °F (25 °C) (closed cup); 27 °C c.c.; 82°F
• Melting Point: -54.2 °F (NTP, 1992); -47.8 °C; -47.85 °C; -48 °C; -54°F